Cas no 1805602-03-2 (3-(Chloromethyl)-5-(difluoromethyl)-6-fluoropyridine-2-methanol)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoropyridine-2-methanol
• CAS No: 1805602-03-2
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4885401
• Update Time: 2025-05-20

3-(Chloromethyl)-5-(difluoromethyl)-6-fluoropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoropyridine-2-methanol

• Inchi： 1S/C8H7ClF3NO/c9-2-4-1-5(7(10)11)8(12)13-6(4)3-14/h1,7,14H,2-3H2
• InChI Key： BUIDALVBVQJYHF-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=C(N=C1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoropyridine-2-methanol

Professional Introduction to 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoropyridine-2-methanol (CAS No. 1805602-03-2)

3-(Chloromethyl)-5-(difluoromethyl)-6-fluoropyridine-2-methanol, with the CAS number 1805602-03-2, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of heterocyclic aromatic compounds known for their diverse biological activities and pharmaceutical applications. The unique structural features of this molecule, particularly the presence of both chloromethyl and difluoromethyl substituents, make it a versatile intermediate in the synthesis of various pharmacologically active agents.

The chloromethyl group in the molecular structure of 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoropyridine-2-methanol is a key functional moiety that facilitates nucleophilic substitution reactions, enabling the formation of carbon-carbon or carbon-nitrogen bonds. This reactivity is particularly valuable in drug discovery, where such intermediates are often used to construct complex molecular frameworks. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug candidates, making it a preferred substituent in the development of novel therapeutics.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives with enhanced pharmacological properties. The compound 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoropyridine-2-methanolchloromethyl and difluoromethyl groups provides a scaffold that can be further modified to achieve high selectivity and potency against specific therapeutic targets.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in the treatment of neurological disorders. Recent preclinical studies have indicated that derivatives of 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoropyridine-2-methanol

The synthetic pathways for 3-(Chloromethyl)-5-(difluoromethyl)-6-^fluoro-pyridine-2-methanol highlight its versatility as a synthetic intermediate. Researchers have developed efficient multi-step synthetic routes that leverage modern catalytic techniques to produce this compound in high yields and purity. These methods often involve palladium-catalyzed cross-coupling reactions, which are well-suited for constructing complex pyridine derivatives. The use of advanced synthetic methodologies not only improves the accessibility of this compound but also opens up new possibilities for its application in drug development.

In conclusion, 3-(^Chloromethyl-5-(difluoro
methyl])-6-fluro